(15S,18S)-2,9-Dihydroxy-15-[(2S,5S,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-18-methoxy-6-methyl-17,21-dioxa-6-azahexacyclo[11.10.0.03,11.04,8.015,22.018,22]tricosa-1(13),2,4(8),9,11-pentaene-7,14,20,23-tetrone

• CAS RN: 182234-02-2
• Molecular Formula: C28H27NO12
• Molecular Weight: 569.5 g/mol
• IUPAC Name: (15S,18S)-2,9-dihydroxy-15-[(2S,5S,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-18-methoxy-6-methyl-17,21-dioxa-6-azahexacyclo[11.10.0.03,11.04,8.015,22.018,22]tricosa-1(13),2,4(8),9,11-pentaene-7,14,20,23-tetrone
• InChI: InChI=1S/C28H27NO12/c1-11-15(30)4-5-18(39-11)41-26-10-38-27(37-3)8-17(32)40-28(26,27)24(35)21-13(23(26)34)6-12-7-16(31)20-14(19(12)22(21)33)9-29(2)25(20)36/h6-7,11,15,18,30-31,33H,4-5,8-10H2,1-3H3/t11-,15-,18-,26+,27-,28?/m0/s1
• InChI Key: XFQJOLWXLJXJSV-VUAGTGNDSA-N
• Isomeric SMILES: C[C@H]1[C@H](CC[C@@H](O1)O[C@@]23CO[C@@]4([C@@]2(C(=O)C5=C(C3=O)C=C6C=C(C7=C(C6=C5O)CN(C7=O)C)O)OC(=O)C4)OC)O
• SMILES: CC1C(CCC(O1)OC23COC4(C2(C(=O)C5=C(C3=O)C=C6C=C(C7=C(C6=C5O)CN(C7=O)C)O)OC(=O)C4)OC)O
• synonyms: Lactonamycin

Description

Lactonamycin is an organic heterohexacyclic compound isolated from the culture broth of Streptomyces rishiriensis. It is an antibiotic with antibacterial activity. It has a role as a metabolite, an antimicrobial agent and an antibacterial agent. It is an organic heterohexacyclic compound, a gamma-lactone, a trideoxyhexose derivative and a member of phenols. It derives from a L-rhodinose.

Scientific Research Applications

Synthesis and Enantioselectivity

• Non-iterative Asymmetric Synthesis of C15 Polyketide Spiroketals : The compound is used in the synthesis of polyketide spiroketals, which are significant in biological studies. Spiroketals are assayed for cytotoxicity against various cancer cell lines, highlighting their potential in cancer research (Meilert, Pettit, & Vogel, 2004).

Chemical Transformations and Derivatives

• Synthesis of Coleon B Tri-O-methyl Ether : The compound is utilized in synthesizing complex organic structures such as Coleon B Tri-O-methyl Ether. This study indicates its use in creating derivatives with potential therapeutic applications (Matsumoto, Imai, Nishizaki, Kurihara, & Goto, 1984).

• Pyridine-based Macrocycle Creation : In creating pyridine-based macrocycles, the compound plays a role in forming ligands that are crucial in developing ion-selective electrodes. This application is significant in analytical chemistry and material science (Casabó et al., 1991).

• Synthesis of N-tosyl Derivatives of Dihydroconduramine : The compound is used in synthesizing N-tosyl derivatives of dihydroconduramine, indicating its utility in creating glycosidase inhibitors, essential for biochemical research (Kurbanoglu, Beşoluk, & Zengin, 2010).

Biological Activity and Pharmacological Potential

• Inhibitory Effects on CYP3A4/5 : The compound exhibits inhibitory effects on CYP3A4/5, indicating its potential in studying drug-drug interactions and designing dose regimens to avoid such interactions (Minematsu et al., 2010).

• Synthesis of Baccatin Derivatives : It is also involved in synthesizing baccatin[14,1-d]furan-2-one nucleus, showing its role in creating new taxane derivatives with potential anticancer applications (Baldelli et al., 2004).

• Anti-inflammatory Properties : The compound is also found in studies on anti-inflammatory polyoxygenated furanocembranoids, highlighting its potential in creating substances that attenuate pro-inflammatory cyclooxygenases and lipoxygenase (Francis & Chakraborty, 2020).